![molecular formula C17H20N6OS B5574092 2-amino-N-[2-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)ethyl]-3-ethyl-3H-imidazo[4,5-b]pyridine-6-carboxamide](/img/structure/B5574092.png)
2-amino-N-[2-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)ethyl]-3-ethyl-3H-imidazo[4,5-b]pyridine-6-carboxamide
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Description
2-amino-N-[2-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)ethyl]-3-ethyl-3H-imidazo[4,5-b]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C17H20N6OS and its molecular weight is 356.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.14193046 g/mol and the complexity rating of the compound is 494. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Activity
Synthesis Techniques
The development of novel synthetic methodologies enables the creation of diverse imidazo[1,2-a]pyridines with potential for various biological activities. For instance, the synthesis of imidazo[1,2-a]pyridine derivatives through cyclization of aminopyridines and chloro ketones has been explored, although these compounds have shown varying degrees of biological activity, including antiulcer potential in specific models (Starrett et al., 1989).
Anticancer and Anti-inflammatory Properties
Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, demonstrating the compound's versatility and potential in therapeutic applications (Rahmouni et al., 2016).
Chemical Behavior and Structural Insights
Chemical Behavior and NMR Spectra
Research on the chemical behavior of related compounds, particularly their NMR spectra in deuteriochloroform, provides insights into the conformational changes and stability of these molecules under different conditions (Abe et al., 2010).
Antimicrobial and Antitubercular Activities
Antitubercular Activity
The design and synthesis of imidazo[1,2-a]pyridine-3-carboxamides have shown promising results as new anti-TB agents, highlighting the compound's potential in addressing drug-resistant tuberculosis strains (Li et al., 2020).
Properties
IUPAC Name |
2-amino-N-[2-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)ethyl]-3-ethylimidazo[4,5-b]pyridine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N6OS/c1-2-23-15-12(22-17(23)18)8-10(9-20-15)16(24)19-7-6-14-21-11-4-3-5-13(11)25-14/h8-9H,2-7H2,1H3,(H2,18,22)(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOODEMUULPPBKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=N2)C(=O)NCCC3=NC4=C(S3)CCC4)N=C1N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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